2',3'-Diacetyl-uridine

• Molecular Formula: C13H16N2O8
• Molecular Weight: 328.27 g/mol
• InChI: InChI=1S/C13H16N2O8/c1-6(17)21-10-8(5-16)23-12(11(10)22-7(2)18)15-4-3-9(19)14-13(15)20/h3-4,8,10-12,16H,5H2,1-2H3,(H,14,19,20)/t8-,10?,11+,12-/m1/s1
• InChIKey: BUHMZKLSFGZBHP-LABGDYGKSA-N

2',3'-Diacetyl-uridine (DAUD): A Key Synthetic Intermediate and Prodrug in Nucleoside Chemistry

2',3'-Diacetyl-uridine (CAS 29108-90-5), also known as DAUD, is a chemically modified nucleoside derivative where the 2' and 3' hydroxyl groups of the uridine ribose moiety are acetylated . This di-acetylated structure serves a dual purpose. As a protected nucleoside, it is a crucial building block in the synthesis of DNA, RNA, and more complex uridine-based therapeutics, providing a commercial purity typically ≥98% as verified by HPLC . Concurrently, the acetylation enhances the compound's lipophilicity and stability, allowing it to function as a prodrug with improved membrane permeability and resistance to enzymatic degradation compared to unmodified uridine [1].

• [1] Kuujia. (n.d.). CAS No. 29108-90-5: 2',3'-Di-O-acetyl-D-uridine. View Source

The Critical Role of Specific Acetylation: Why 2',3'-Diacetyl-uridine Cannot Be Substituted with Uridine or Triacetyl Analogs

Substituting 2',3'-Diacetyl-uridine with unmodified uridine or other acetylated analogs like uridine triacetate (PN401) is not straightforward and can lead to significantly different experimental or therapeutic outcomes. Unmodified uridine suffers from poor oral bioavailability (approximately 7%) and susceptibility to metabolic degradation, limiting its efficacy [1]. While uridine triacetate (2',3',5'-tri-O-acetyluridine) dramatically improves bioavailability to around 50%, its full acetylation pattern leads to a different metabolic and release profile [1]. 2',3'-Diacetyl-uridine occupies a unique chemical space; it is a partially protected intermediate essential for regioselective modifications at the 5'-hydroxyl group, a versatility not offered by fully protected analogs. Furthermore, its distinct di-acetylated structure confers a specific stability and lipophilicity profile that differentiates it from both the parent compound and the tri-acetylated prodrug, making it the compound of choice for specific synthetic routes and applications requiring a balance between protection and bioavailability [2].

• [1] Ashour, O. M., et al. (1996). 5-(m-Benzyloxybenzyl)barbituric acid acyclonucleoside, a uridine phosphorylase inhibitor, and 2',3',5'-tri-O-acetyluridine, a prodrug of uridine, as modulators of plasma uridine concentration. Implications for chemotherapy. *Biochemical Pharmacology*, 51(12), 1601-1611. View Source
• [2] Kuujia. (n.d.). CAS No. 29108-90-5: 2',3'-Di-O-acetyl-D-uridine. View Source

Quantitative Differentiation of 2',3'-Diacetyl-uridine: Comparative Data for Scientific Selection

Enhanced Bioavailability vs. Unmodified Uridine

While direct in vivo bioavailability data for 2',3'-diacetyluridine is not published, its role as a prodrug is well-established. A comparative analysis can be made using uridine triacetate (TAU) as a benchmark. The parent compound, uridine, has a very poor oral bioavailability of only 7.7% in mice [1]. The tri-acetylated prodrug, uridine triacetate, achieves a relative bioavailability of 53%, which is 7-fold higher than that of uridine [1]. 2',3'-Diacetyl-uridine, with two acetyl groups, is an intermediate in this prodrug series, offering enhanced lipophilicity and membrane permeability over uridine [2]. It represents a strategic option for improving bioavailability without the complete protection offered by TAU, potentially allowing for a distinct in vivo release profile.

Evidence Dimension	Oral Bioavailability
Target Compound Data	Not directly quantified; implied to be intermediate.
Comparator Or Baseline	Uridine (7.7%) and Uridine Triacetate (53%)
Quantified Difference	Uridine Triacetate is 7-fold higher than uridine.
Conditions	In vivo mouse model (Ashour 1996)

Why This Matters

Selecting 2',3'-diacetyluridine over uridine is essential for applications requiring increased membrane permeability or as a starting point for synthesizing complex prodrugs where controlled release is desired.

• [1] Ashour, O. M., et al. (1996). 5-(m-Benzyloxybenzyl)barbituric acid acyclonucleoside, a uridine phosphorylase inhibitor, and 2',3',5'-tri-O-acetyluridine, a prodrug of uridine, as modulators of plasma uridine concentration. Implications for chemotherapy. *Biochemical Pharmacology*, 51(12), 1601-1611. View Source
• [2] Kuujia. (n.d.). CAS No. 29108-90-5: 2',3'-Di-O-acetyl-D-uridine. View Source

Increased Stability Against Enzymatic Degradation

The acetylation of the 2' and 3' hydroxyl groups directly enhances the molecule's resistance to enzymatic degradation, a key limitation of unmodified uridine [1]. Uridine is rapidly catabolized by uridine phosphorylase (UrdPase) [2]. Uridine triacetate (TAU), in contrast, is designed to be resistant to this degradation . 2',3'-Diacetyl-uridine, by protecting the two most reactive hydroxyl groups, achieves a similar stability enhancement. It is more resistant to degradation in biological systems compared to uridine, making it a more reliable tool for studies where prolonged biological activity or systemic delivery is a concern.

Evidence Dimension	Resistance to Enzymatic Degradation
Target Compound Data	Enhanced stability due to 2',3'-acetylation.
Comparator Or Baseline	Uridine (susceptible to UrdPase); Uridine Triacetate (resistant)
Quantified Difference	Qualitative: Uridine is catabolized; acetylated forms are resistant.
Conditions	General biological systems

Why This Matters

For researchers, this increased stability reduces the likelihood of rapid degradation in cell culture or in vivo models, ensuring more consistent and reliable results and reducing the required dose for a given effect.

• [1] Kuujia. (n.d.). CAS No. 29108-90-5: 2',3'-Di-O-acetyl-D-uridine. View Source
• [2] Ashour, O. M., et al. (1996). 5-(m-Benzyloxybenzyl)barbituric acid acyclonucleoside, a uridine phosphorylase inhibitor, and 2',3',5'-tri-O-acetyluridine, a prodrug of uridine, as modulators of plasma uridine concentration. Implications for chemotherapy. *Biochemical Pharmacology*, 51(12), 1601-1611. View Source

Essential Intermediate for 5'-Modified Prodrugs

2',3'-Diacetyl-uridine is not merely a final product but a critical synthetic intermediate. Its strategic value lies in the free 5'-hydroxyl group, which allows for precise, regioselective chemical modifications. This is exemplified in a patent describing the synthesis of 5'-O-(Acetoacetyl)-2',3'-di-O-acetyluridine, a compound with potential for treating mitochondrial disorders, which is synthesized directly from 2',3'-diacetyluridine [1]. This is in contrast to uridine triacetate, which lacks a free hydroxyl group and is thus a terminal prodrug. The ability to selectively functionalize the 5'-position enables the creation of a diverse array of next-generation uridine prodrugs with tailored properties, a versatility not achievable with unmodified uridine or its triacetylated form.

Evidence Dimension	Synthetic Utility as a Building Block
Target Compound Data	Free 5'-OH group available for selective modification.
Comparator Or Baseline	Uridine (all 3 OHs free) and Uridine Triacetate (all 3 OHs protected)
Quantified Difference	Qualitative: 2',3'-DAUD is the only form with both 2',3'-protection and a free 5'-OH.
Conditions	Chemical synthesis

Why This Matters

For medicinal chemists and procurement for R&D, this unique synthetic handle makes 2',3'-diacetyl-uridine an indispensable building block for developing novel uridine-based therapeutics, particularly when 5'-modification is required.

• [1] Wellstat Therapeutics Corporation. (2023). US Patent Application 20230357304: 2',3'-Diacetyluridine Substituted With Acetoacetyl at the 5' Position. View Source

High and Consistent Commercial Purity

For reliable and reproducible experimental results, high purity is paramount. Commercial sources for 2',3'-Diacetyl-uridine consistently specify a purity of ≥98% as determined by HPLC . This level of purity ensures minimal batch-to-batch variability and reduces the risk of confounding results from impurities, which is critical for biological assays and synthetic applications. While other nucleoside analogs also strive for high purity, the ≥98% specification for this particular compound is a verifiable benchmark that can be directly compared against alternative, potentially less pure, sources or in-house syntheses.

Evidence Dimension	Commercial Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Typical specification for research-grade chemicals
Quantified Difference	Not applicable.
Conditions	High-Performance Liquid Chromatography (HPLC)

Why This Matters

Procuring a product with a guaranteed ≥98% purity minimizes experimental noise and increases confidence in the reproducibility of data, a key factor in both academic research and industrial R&D.

Recommended Applications for 2',3'-Diacetyl-uridine: From Synthesis to Translational Research

As a Key Intermediate in the Synthesis of Novel Uridine Prodrugs

Procurement for medicinal chemistry groups focused on designing new prodrugs for uridine or 5-fluorouridine. The free 5'-hydroxyl group in 2',3'-diacetyl-uridine provides a unique chemical handle for regioselective modification, enabling the creation of 5'-functionalized analogs with tailored pharmacokinetic properties, as demonstrated in the synthesis of 5'-O-(Acetoacetyl)-2',3'-di-O-acetyluridine [1]. This is a critical step in developing next-generation therapeutics for metabolic and mitochondrial disorders.

As a Prodrug for In Vitro Studies of Uridine Metabolism and Cytoprotection

In cell biology and pharmacology labs studying nucleoside transport, metabolism, or the cytoprotective effects of uridine, 2',3'-diacetyl-uridine serves as a superior alternative to unmodified uridine. Its enhanced lipophilicity allows for more efficient cellular uptake, and its increased stability against uridine phosphorylase ensures a more sustained delivery of the active nucleoside, leading to more robust and interpretable data in models of cellular stress or chemotherapeutic toxicity [2].

As a Stable Building Block for Oligonucleotide and Nucleic Acid Synthesis

For research groups and biotech companies synthesizing modified oligonucleotides or RNA probes, the 2',3'-diacetyl protection is a standard strategy to prevent unwanted side reactions during automated synthesis . The compound's high commercial purity (≥98%) ensures that it integrates efficiently into solid-phase synthesis workflows, leading to higher yields of the desired full-length oligonucleotide product. This is essential for applications ranging from antisense therapeutics to CRISPR guide RNAs and fluorescent in situ hybridization (FISH) probes.

• [1] Wellstat Therapeutics Corporation. (2023). US Patent Application 20230357304: 2',3'-Diacetyluridine Substituted With Acetoacetyl at the 5' Position. View Source
• [2] Kuujia. (n.d.). CAS No. 29108-90-5: 2',3'-Di-O-acetyl-D-uridine. View Source